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Introduction

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant
inhibitor of class Ila histone deacetylases (HDACS).[1][2] It exhibits high selectivity for HDACA4,
HDACS5, HDAC7, and HDAC9 over other HDAC classes.[1][2] Class lla HDACs, patrticularly
HDACA4, are critical regulators of synaptic plasticity and memory. They function by repressing
the activity of transcription factors such as Myocyte Enhancer Factor 2 (MEF2), which control
the expression of genes essential for synapse development, function, and plasticity.[1][2][3]
Inhibition of class lla HDACs by CHDI-390576 offers a powerful tool to investigate the
molecular mechanisms underlying synaptic plasticity and to explore potential therapeutic
strategies for neurological disorders characterized by synaptic dysfunction.

These application notes provide detailed protocols for utilizing CHDI-390576 to study its effects
on synaptic plasticity, including electrophysiological assessment of long-term potentiation
(LTP), analysis of dendritic spine morphology, and molecular assays to probe the underlying
signaling pathways.

Data Presentation
Table 1: In Vitro Inhibitory Activity of CHDI-390576
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Target IC50 (nM)
HDAC4 54
HDACS5 60
HDAC7 31
HDAC9 50

Data sourced from publicly available information.[1]

Table 2: In Vivo Effects of a Class lla HDAC Inhibitor

(Exemplar Data)

Fold Change vs.

Parameter Treatment Group Result

Control
Long-Term
Potentiation (fEPSP Control (Vehicle) 125 + 5% 1.0
slope)
Class lla HDACI 160 £ 8% 1.28
Dendritic Spine
Density (spines/10 Control (Vehicle) 1.2+0.1 1.0
Hm)
Class lla HDACI 1.8+0.2 15
p-MEF2 (Ser408)
Levels (relative to total ~ Control (Vehicle) 1.0+0.1 1.0
MEF2)
Class lla HDACI 2503 25

This table presents exemplar quantitative data based on published findings for class lla HDAC

inhibitors to illustrate expected outcomes. Actual results with CHDI-390576 may vary.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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